Cas no 218795-72-3 (Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-)

Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- structure
218795-72-3 structure
Product Name:Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
CAS No:218795-72-3
MF:C12H6Cl3NO3
MW:318.539940357208
CID:243535
PubChem ID:2794565
Update Time:2025-04-19

Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
    • 1,3-Dichloro-2-(2-chloro-4-nitrophenoxy)benzene
    • AC1MDRDW
    • BTB03905
    • CTK4E7878
    • HMS544E08
    • Maybridge1_000976
    • MolPort-009-013-817
    • Oprea1_517292
    • 218795-72-3
    • DTXSID60383220
    • FT-0606639
    • Inchi: 1S/C12H6Cl3NO3/c13-8-2-1-3-9(14)12(8)19-11-5-4-7(16(17)18)6-10(11)15/h1-6H
    • InChI Key: YFYIFEQPUBAAJN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C(=CC=CC=1Cl)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 316.94148
  • Monoisotopic Mass: 316.941326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.533
  • Melting Point: 136 °C
  • Boiling Point: 347.8°Cat760mmHg
  • Flash Point: 164.1°C
  • Refractive Index: 1.63
  • PSA: 52.37
  • LogP: 5.87050

Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Security Information

  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22;R36/37/38
  • Safety Term:S26;S36/37/39
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